Cas no 1002334-68-0 (Laurenquinone B)

Laurenquinone B structure
Laurenquinone B structure
Product Name:Laurenquinone B
CAS No:1002334-68-0
MF:C22H18O7
MW:394.374126911163
CID:6702509
Update Time:2024-03-02

Laurenquinone B Chemical and Physical Properties

Names and Identifiers

    • Laurenquinone B
    • Inchi: 1S/C22H18O7/c1-9-7-11-16(19(25)14(9)21(27)28-4)20(26)15-12(17(11)23)8-13-10(18(15)24)5-6-22(2,3)29-13/h5-8,24-25H,1-4H3
    • InChI Key: YELMGJGNPKYOJB-UHFFFAOYSA-N
    • SMILES: COC(C1C(O)=C2C(C(C3C(C2=O)=C(O)C2=C(OC(C=C2)(C)C)C=3)=O)=CC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • XLogP3: 1.965
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